Dorzolamide-d5 Maleate Dorzolamide-d5 Maleate CAS Number: 120279-96-1 (unlabelled free base)
Brand Name: Vulcanchem
CAS No.:
VCID: VC0212445
InChI:
SMILES:
Molecular Formula: C10H11D5N2O4S3.C4H4O4
Molecular Weight: 445.543

Dorzolamide-d5 Maleate

CAS No.:

Cat. No.: VC0212445

Molecular Formula: C10H11D5N2O4S3.C4H4O4

Molecular Weight: 445.543

* For research use only. Not for human or veterinary use.

Dorzolamide-d5 Maleate -

Specification

Molecular Formula C10H11D5N2O4S3.C4H4O4
Molecular Weight 445.543

Introduction

Chemical Structure and Properties

Dorzolamide-d5 Maleate is characterized by the following properties:

PropertyValue
CAS Number120279-96-1 (unlabelled free base)
Molecular FormulaC10H11D5N2O4S3.C4H4O4
Molecular Weight445.543
Chemical Name(4S-trans)-4-(ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide maleate (deuterated)

The compound is structurally identical to dorzolamide except for the replacement of five hydrogen atoms with deuterium atoms . The maleate salt form enhances stability and solubility compared to other salt forms. The parent structure of dorzolamide consists of a thieno[2,3-b]thiopyran core with a sulfonamide group, which is essential for its carbonic anhydrase inhibitory activity .

Analytical Applications

Dorzolamide-d5 Maleate serves as an essential internal standard in analytical methods, particularly in mass spectrometry-based techniques for the quantification of dorzolamide in biological samples.

Mass spectrometric parameters for Dorzolamide-d5 have been established in validated analytical methods:

ParameterValue
Retention time (min)1.02
Quantifier MRM transition (m/z)330.1 > 135.1
Collision voltage (V)30.0
Collision energy (eV)30.0
Qualifier MRM transition (m/z)330.1 > 199.0
Collision voltage (V)30.0
Collision energy (eV)18.0

These parameters, derived from validated UHPLC-MS/MS methods, demonstrate the utility of Dorzolamide-d5 as an internal standard for accurate quantification .

Comparison with Dorzolamide Hydrochloride

Dorzolamide is typically used in ophthalmic preparations as the hydrochloride salt. In contrast, Dorzolamide-d5 Maleate utilizes the maleate salt form for enhanced stability as an analytical standard. The following comparison highlights key differences:

PropertyDorzolamide HydrochlorideDorzolamide-d5 Maleate
Molecular FormulaC10H16N2O4S3- HClC10H11D5N2O4S3.C4H4O4
Molecular Weight360.91445.543
Primary UseTherapeutic agentAnalytical standard
Salt FormHydrochlorideMaleate
Isotopic LabelingNoneFive deuterium atoms

Dorzolamide hydrochloride is optically active with a specific rotation of [α] 25°C (C=1, water) = ~-17° at 405 nm . While the isotopic labeling in Dorzolamide-d5 Maleate maintains identical chemical properties, the mass difference allows for differentiation in mass spectrometric analysis.

Research Applications and Studies

Dorzolamide-d5 Maleate plays a critical role in pharmaceutical research, particularly in:

  • Development and validation of analytical methods for dorzolamide quantification

  • Pharmacokinetic studies of dorzolamide in various biological matrices

  • Quality control of pharmaceutical formulations

One significant application is in the development of ultra-high-performance liquid chromatography (UHPLC) methods coupled with tandem mass spectrometry for the simultaneous determination of dorzolamide and its metabolites in biological samples . Such methods are essential for therapeutic drug monitoring and pharmacokinetic studies.

Research has also utilized stable isotope-labeled compounds like Dorzolamide-d5 Maleate in mass spectrometry-based metabolomics, which allows simultaneous tracking of drug metabolism and effects on endogenous metabolism .

AnalyteConcentration Range in Biological Samples
Dorzolamide4-25 ng/ml
N-deethyl-dorzolamide1-5 ng/ml

These findings highlight the importance of sensitive analytical methods using appropriate internal standards like Dorzolamide-d5 Maleate .

Future Directions

The continued development of stable isotope-labeled standards like Dorzolamide-d5 Maleate will likely expand in several directions:

  • Enhanced sensitivity in bioanalytical methods for pharmacokinetic studies

  • Application in metabolomic studies of ophthalmic drugs

  • Development of multiplex assays for simultaneous quantification of multiple ophthalmic drugs

As analytical techniques continue to advance, particularly in the field of mass spectrometry, the importance of well-characterized internal standards like Dorzolamide-d5 Maleate will only increase.

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